Cas no 2248173-91-1 ((2R)-2-(Oxan-4-yl)propan-1-amine)

• Product Name: (2R)-2-(Oxan-4-yl)propan-1-amine
• CAS No: 2248173-91-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6030111
• PubChem ID: 96636723
• Update Time: 2025-06-09

(2R)-2-(Oxan-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6507572
• (2R)-2-(Oxan-4-yl)propan-1-amine
• 2248173-91-1

• Inchi： 1S/C8H17NO/c1-7(6-9)8-2-4-10-5-3-8/h7-8H,2-6,9H2,1H3/t7-/m0/s1
• InChI Key： FZSLTQVQTWQEEO-ZETCQYMHSA-N
• SMILES： O1CCC(CC1)[C@@H](C)CN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-2-(Oxan-4-yl)propan-1-amine

Introduction to (2R)-2-(Oxan-4-yl)propan-1-amine and Its Significance in Modern Chemical Research

Compound with the CAS number 2248173-91-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical and biomedical research. The molecular structure of this compound, specifically identified by the name (2R)-2-(Oxan-4-yl)propan-1-amine, presents a unique combination of functional groups that make it a valuable candidate for various applications. This introduction aims to provide a comprehensive overview of the compound, its properties, and its relevance in contemporary research, particularly in the context of drug discovery and molecular biology.

The chemical composition of (2R)-2-(Oxan-4-yl)propan-1-amine is characterized by the presence of an amine group and an oxygen-containing heterocyclic ring, known as an oxane ring. This structural motif is not only interesting from a synthetic chemistry perspective but also offers potential biological activity. The stereochemistry of the compound, specifically the (2R) configuration, plays a crucial role in determining its interaction with biological targets. This aspect has been extensively studied in recent years, leading to a deeper understanding of how structural modifications can influence biological outcomes.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced biological activity. (2R)-2-(Oxan-4-yl)propan-1-amine has emerged as a promising candidate in this area due to its unique structural features. The oxane ring, being part of many natural products and bioactive molecules, suggests potential interactions with biological systems. Furthermore, the amine group provides a site for further functionalization, allowing chemists to design molecules with specific biological properties.

One of the most exciting aspects of (2R)-2-(Oxan-4-yl)propan-1-amine is its potential application in drug discovery. The compound's ability to interact with biological targets makes it a valuable scaffold for developing new therapeutic agents. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The stereochemical purity of this compound is particularly important, as even small deviations can significantly alter its biological activity.

The synthesis of (2R)-2-(Oxan-4-yl)propan-1-amine has been a subject of considerable interest among synthetic chemists. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into new methodologies for constructing complex molecules. Recent advances in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are essential for evaluating its biological potential.

The role of computational chemistry in studying (2R)-2-(Oxan-4-yl)propan-1-amine cannot be overstated. Molecular modeling techniques have been instrumental in predicting the interactions between this compound and its potential biological targets. These studies have provided valuable insights into the binding mode and affinity of the compound, guiding further optimization efforts. Additionally, computational methods have helped in understanding the conformational dynamics of the molecule, which is crucial for designing molecules with enhanced stability and bioavailability.

In conclusion, (2R)-2-(Oxan-4-yl)propan-1-amine (CAS no 2248173-91-1) represents a fascinating molecule with significant potential in modern chemical research. Its unique structural features, combined with its stereochemical purity, make it an attractive candidate for drug discovery and molecular biology applications. As research continues to uncover new aspects of this compound's properties and interactions, it is likely to play an increasingly important role in the development of novel therapeutic agents and biochemical probes.